Cas no 497182-61-3 (Tris(4-((1-naphthyl)phenylamino)phenyl)amine)

Tris(4-((1-naphthyl)phenylamino)phenyl)amine structure
497182-61-3 structure
Product Name:Tris(4-((1-naphthyl)phenylamino)phenyl)amine
CAS No:497182-61-3
MF:C66H48N4
MW:897.114135742188
CID:932722
PubChem ID:16184078
Update Time:2025-04-19

Tris(4-((1-naphthyl)phenylamino)phenyl)amine Chemical and Physical Properties

Names and Identifiers

    • Tris(4-((1-naphthyl)phenylamino)phenyl)amine
    • 4-N-naphthalen-1-yl-1-N,1-N-bis[4-(N-naphthalen-1-ylanilino)phenyl]-4-N-phenylbenzene-1,4-diamine
    • DB-065539
    • 185690-39-5
    • 4,4',4'-Tris(N-(naphthalen-1-yl)-N-phenyl-amino)-
    • 4,4',4'-Tris(N-(naphthalen-1-yl)-N-phenyl-amino)triphenylamine
    • MFCD01310679
    • AKOS005145699
    • TRIS-(4-((1-NAPHTHYL)PHENYLAMINO)PHENYL)AMINE
    • 4,4',4''-tris-[N-(1-naphtyl)-N-(phenylamino)]triphenylamine
    • A847566
    • 497182-61-3
    • 1T-NATA
    • Tris[4-(1-naphthylphenylamino)phenyl]amine
    • 1-TNATA
    • DTXSID90583256
    • 4,4',4''-tris(n-(1-naphthyl)-n-phenyl-amino)-triphenylamine
    • N1-(Naphthalen-1-yl)-N4,N4-bis(4-(naphthalen-1-yl(phenyl)amino)phenyl)-N1-phenylbenzene-1,4-diamine
    • SCHEMBL65361
    • N~1~-(Naphthalen-1-yl)-N~4~,N~4~-bis{4-[(naphthalen-1-yl)(phenyl)amino]phenyl}-N~1~-phenylbenzene-1,4-diamine
    • Inchi: 1S/C66H48N4/c1-4-25-52(26-5-1)68(64-34-16-22-49-19-10-13-31-61(49)64)58-43-37-55(38-44-58)67(56-39-45-59(46-40-56)69(53-27-6-2-7-28-53)65-35-17-23-50-20-11-14-32-62(50)65)57-41-47-60(48-42-57)70(54-29-8-3-9-30-54)66-36-18-24-51-21-12-15-33-63(51)66/h1-48H
    • InChI Key: CRHRWHRNQKPUPO-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2)(C1C=CC(=CC=1)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 896.38800
  • Monoisotopic Mass: 896.38789755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 70
  • Rotatable Bond Count: 12
  • Complexity: 1360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.6
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • PSA: 12.96000
  • LogP: 19.02540
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd